Cas no 2580234-05-3 (6-{(benzyloxy)carbonylamino}-5-bromopyridine-2-carboxylic acid)
6-{(benzyloxy)carbonylamino}-5-bromopyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-{[(benzyloxy)carbonyl]amino}-5-bromopyridine-2-carboxylic acid
- 2580234-05-3
- EN300-27724035
- 6-{(benzyloxy)carbonylamino}-5-bromopyridine-2-carboxylic acid
-
- Inchi: 1S/C14H11BrN2O4/c15-10-6-7-11(13(18)19)16-12(10)17-14(20)21-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,19)(H,16,17,20)
- InChI Key: LWWDLOMHXMEJBS-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=O)O)N=C1NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 349.99022g/mol
- Monoisotopic Mass: 349.99022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 88.5Ų
6-{(benzyloxy)carbonylamino}-5-bromopyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27724035-0.05g |
6-{[(benzyloxy)carbonyl]amino}-5-bromopyridine-2-carboxylic acid |
2580234-05-3 | 95.0% | 0.05g |
$1020.0 | 2025-03-20 | |
| Enamine | EN300-27724035-0.1g |
6-{[(benzyloxy)carbonyl]amino}-5-bromopyridine-2-carboxylic acid |
2580234-05-3 | 95.0% | 0.1g |
$1068.0 | 2025-03-20 | |
| Enamine | EN300-27724035-0.25g |
6-{[(benzyloxy)carbonyl]amino}-5-bromopyridine-2-carboxylic acid |
2580234-05-3 | 95.0% | 0.25g |
$1117.0 | 2025-03-20 | |
| Enamine | EN300-27724035-0.5g |
6-{[(benzyloxy)carbonyl]amino}-5-bromopyridine-2-carboxylic acid |
2580234-05-3 | 95.0% | 0.5g |
$1165.0 | 2025-03-20 | |
| Enamine | EN300-27724035-1.0g |
6-{[(benzyloxy)carbonyl]amino}-5-bromopyridine-2-carboxylic acid |
2580234-05-3 | 95.0% | 1.0g |
$1214.0 | 2025-03-20 | |
| Enamine | EN300-27724035-2.5g |
6-{[(benzyloxy)carbonyl]amino}-5-bromopyridine-2-carboxylic acid |
2580234-05-3 | 95.0% | 2.5g |
$2379.0 | 2025-03-20 | |
| Enamine | EN300-27724035-5.0g |
6-{[(benzyloxy)carbonyl]amino}-5-bromopyridine-2-carboxylic acid |
2580234-05-3 | 95.0% | 5.0g |
$3520.0 | 2025-03-20 | |
| Enamine | EN300-27724035-10.0g |
6-{[(benzyloxy)carbonyl]amino}-5-bromopyridine-2-carboxylic acid |
2580234-05-3 | 95.0% | 10.0g |
$5221.0 | 2025-03-20 | |
| Enamine | EN300-27724035-1g |
6-{[(benzyloxy)carbonyl]amino}-5-bromopyridine-2-carboxylic acid |
2580234-05-3 | 1g |
$1214.0 | 2023-09-10 | ||
| Enamine | EN300-27724035-5g |
6-{[(benzyloxy)carbonyl]amino}-5-bromopyridine-2-carboxylic acid |
2580234-05-3 | 5g |
$3520.0 | 2023-09-10 |
6-{(benzyloxy)carbonylamino}-5-bromopyridine-2-carboxylic acid Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
Additional information on 6-{(benzyloxy)carbonylamino}-5-bromopyridine-2-carboxylic acid
Introduction to 6-{(benzyloxy)carbonylamino}-5-bromopyridine-2-carboxylic Acid (CAS No. 2580234-05-3)
6-{(benzyloxy)carbonylamino}-5-bromopyridine-2-carboxylic acid, with the CAS number 2580234-05-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridine derivatives family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The presence of both bromine and benzyloxy substituents in its structure imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug design.
The structural framework of 6-{(benzyloxy)carbonylamino}-5-bromopyridine-2-carboxylic acid consists of a pyridine core modified with several functional groups. The bromopyridine moiety is particularly noteworthy, as brominated pyridines are frequently employed in medicinal chemistry due to their ability to serve as versatile handles for further functionalization. The carboxylic acid group at the 2-position and the benzyloxy carbonylamino group at the 6-position provide additional sites for chemical modification, enabling the synthesis of more complex molecules.
In recent years, there has been a growing interest in pyridine-based compounds for their role in developing novel therapeutic agents. The bromine atom in 6-{(benzyloxy)carbonylamino}-5-bromopyridine-2-carboxylic acid, for instance, can be readily displaced through nucleophilic aromatic substitution reactions, allowing for the introduction of various pharmacophores. This reactivity has made it a useful building block in the synthesis of kinase inhibitors, which are increasingly important in targeted cancer therapies.
One of the most compelling aspects of this compound is its potential application in the development of small-molecule drugs that modulate protein-protein interactions. Pyridine derivatives have been shown to interact with a wide range of biological targets, including enzymes and receptors. The combination of the bromopyridine scaffold with the benzyloxy carbonylamino group creates a molecule that can potentially bind to specific pockets on these targets, thereby modulating their activity.
Recent studies have highlighted the importance of pyridine-based compounds in drug discovery. For example, researchers have demonstrated that certain brominated pyridines can serve as probes to study protein function and identify new drug targets. The compound 6-{(benzyloxy)carbonylamino}-5-bromopyridine-2-carboxylic acid could be used in similar contexts, providing a scaffold for designing molecules that interact with biological systems in novel ways.
The benzyloxy carbonylamino group in this compound is particularly interesting from a synthetic chemistry perspective. This moiety can be used to protect amine groups during synthetic procedures, ensuring that they remain available for subsequent reactions. Additionally, the benzyloxy group can be removed under specific conditions, allowing for late-stage modifications of the molecule. This level of control over functional group manipulation makes 6-{(benzyloxy)carbonylamino}-5-bromopyridine-2-carboxylic acid a valuable tool in medicinal chemistry.
In conclusion, 6-{(benzyloxy)carbonylamino}-5-bromopyridine-2-carboxylic acid (CAS No. 2580234-05-3) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for developing new therapeutic agents. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in drug discovery and development.
2580234-05-3 (6-{(benzyloxy)carbonylamino}-5-bromopyridine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)